Cas no 2228165-53-3 (3-(3,5-dimethoxypyridin-4-yl)-2-oxopropanoic acid)

• Product Name: 3-(3,5-dimethoxypyridin-4-yl)-2-oxopropanoic acid
• CAS No: 2228165-53-3
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 5952744
• PubChem ID: 165616658
• Update Time: 2025-05-21

3-(3,5-dimethoxypyridin-4-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethoxypyridin-4-yl)-2-oxopropanoic acid
• 2228165-53-3
• EN300-1825159

• Inchi： 1S/C10H11NO5/c1-15-8-4-11-5-9(16-2)6(8)3-7(12)10(13)14/h4-5H,3H2,1-2H3,(H,13,14)
• InChI Key： ADMPEOQRPDFZLY-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1CC(C(=O)O)=O)OC

Computed Properties

• Exact Mass: 225.06372245g/mol
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 85.7Ų

Additional information on 3-(3,5-dimethoxypyridin-4-yl)-2-oxopropanoic acid

3-(3,5-Dimethoxypyridin-4-yl)-2-Oxopropanoic Acid: A Comprehensive Overview

The compound 3-(3,5-dimethoxypyridin-4-yl)-2-oxopropanoic acid, identified by the CAS number 2228165-53-3, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a pyridine ring substituted with methoxy groups at positions 3 and 5, and an oxo-propanoic acid moiety at position 4. The molecule's structure provides a platform for various chemical reactions and applications, making it a valuable compound in both academic research and industrial settings.

Recent studies have highlighted the potential of 3-(3,5-dimethoxypyridin-4-yl)-2-oxopropanoic acid in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the construction of complex molecular frameworks. For instance, the compound has been utilized in the synthesis of heterocyclic compounds, which are known for their biological activities. The presence of the pyridine ring and the oxo-propanoic acid group makes this compound versatile in undergoing various transformations, such as cyclization reactions and nucleophilic additions.

The synthesis of 3-(3,5-dimethoxypyridin-4-yl)-2-oxopropanoic acid involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of methoxy groups at positions 3 and 5 is achieved through nucleophilic substitution reactions, followed by the installation of the oxo-propanoic acid group at position 4. This step often involves oxidation or hydrolysis reactions, depending on the starting material and desired outcome.

In terms of applications, 3-(3,5-dimethoxypyridin-4-yl)-2-Oxopropanoic Acid has shown promise in drug discovery efforts. Its structure resembles certain pharmacophores associated with anti-inflammatory and antioxidant activities. Recent research has focused on modifying the substituents on the pyridine ring to enhance bioavailability and potency. For example, substituting methoxy groups with other electron-donating or withdrawing groups has been shown to influence the compound's interaction with biological targets.

The compound's stability under various conditions has also been a topic of interest. Studies have demonstrated that 3-(3,5-dimethoxypyridin-4-yl)-2-Oxopropanoic Acid is relatively stable under neutral conditions but undergoes decomposition under strong acidic or basic environments. This information is crucial for its storage and handling in laboratory settings.

In conclusion, 3-(3,5-dimethoxypyridin-4-Yl)-2-Oxopropanoic Acid (CAS No. 2228165-53-3) is a versatile compound with significant potential in organic synthesis and drug discovery. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop novel bioactive molecules. As ongoing studies continue to uncover new applications and optimizations for this compound, its role in chemical research is expected to grow further.